Cas no 648412-50-4 (2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester)
648412-50-4 structure
Product Name:2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester
CAS No:648412-50-4
MF:C8H6N2O4S
MW:226.209240436554
CID:415403
PubChem ID:68825353
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester
- ethyl 5-cyano-4-nitrothiophene-2-carboxylate
- 648412-50-4
- DTXSID10739112
- SCHEMBL3881580
-
- Inchi: 1S/C8H6N2O4S/c1-2-14-8(11)6-3-5(10(12)13)7(4-9)15-6/h3H,2H2,1H3
- InChI Key: VRBQZRZRUPNRRJ-UHFFFAOYSA-N
- SMILES: S1C(C#N)=C(C=C1C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 226.00482785g/mol
- Monoisotopic Mass: 226.00482785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 124Ų
2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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